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Compound of Interest

1-Methyl-1H-imidazol-5-yl
Compound Name: ]
isocyanate

cat. No.: B1318873

Technical Data Sheet: 1-Methyl-1H-imidazol-5-yl
iIsocyanate

This document provides core technical data for 1-Methyl-1H-imidazol-5-yl isocyanate,
intended for researchers, scientists, and drug development professionals. The information is
compiled from chemical databases and supplier specifications.

Core Chemical Properties

The fundamental molecular properties of 1-Methyl-1H-imidazol-5-yl isocyanate have been
determined and are summarized below. This data is essential for stoichiometric calculations,
analytical characterization, and experimental design.

Property Value Reference

Molecular Formula C5H5N30 [1][2]

Molecular Weight 123.115 g/mol [2]
1-methyl-1H-imidazol-5-yl

IUPAC Name ) [2]
isocyanate

CAS Number 499770-99-9 [11[2][3]
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Experimental Protocols & Signaling Pathways

Detailed, peer-reviewed experimental protocols and established signaling pathways involving
1-Methyl-1H-imidazol-5-yl isocyanate are not readily available in the public domain. The
primary application of this compound appears to be as a chemical intermediate. Researchers
planning to use this compound should develop specific protocols based on the intended
application, drawing upon general principles of handling isocyanates and imidazole derivatives.
Standard safety precautions for reactive isocyanates should be strictly followed.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound and its core molecular
identifiers.

(1-Methyl-1H-imidazol-5-y| isocyanate)

Molecular Formula Molecular Weight CAS Number
C5H5N30 123.115 g/mol 499770-99-9

Click to download full resolution via product page
Caption: Core properties of 1-Methyl-1H-imidazol-5-yl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Methyl-1H-imidazol-5-yl isocyanate molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318873#1-methyl-1h-imidazol-5-yl-isocyanate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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